![molecular formula C10H13N3 B599488 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine CAS No. 171346-86-4](/img/structure/B599488.png)
2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine
Overview
Description
“2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine” is a product used for proteomics research . It has a molecular formula of C10H13N3 and a molecular weight of 175.23 .
Synthesis Analysis
A method for the synthesis of substituted imidazo [1,2- a ]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . Another synthesis method involves the interaction of 2-methylimidazo [1,2- a ]pyridine with molecular bromine and iodine .Chemical Reactions Analysis
The interaction of 2-methylimidazo [1,2- a ]pyridine with Br2 in CHCl3 leads to the substitution of a hydrogen atom at the С-3 carbon atom and the formation of 3-bromo-2-methyl-1 Н -imidazo [1,2- a ]- pyridinium tribromide .Scientific Research Applications
Antimicrobial Activity
Imidazo[1,2-a]pyridine derivatives have demonstrated effectiveness against a range of microbial pathogens. For instance, compounds like 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide have shown antimicrobial properties against Staphylococcus aureus at specific concentrations . This suggests that our compound of interest could potentially be developed into new antimicrobial agents to combat bacterial infections.
Antiviral Applications
These derivatives have also been characterized for their antiviral properties. They could be utilized in the development of novel antiviral drugs, especially considering the ongoing need for treatments against emerging viral infections .
Cancer Therapeutics
Several studies have proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of cancer. Their ability to interfere with various cellular processes makes them promising candidates for anticancer drugs .
Neurological Disorders
Compounds containing the imidazo[1,2-a]pyridine moiety, such as zolpidem, are already in use for the treatment of insomnia and restoration of brain dysfunctions. This indicates that our compound could be researched further for its potential applications in treating neurological disorders .
Cardiovascular Research
Imidazo[1,2-a]pyridine derivatives have been studied for their role in cardiovascular diseases. Their impact on heart function and blood flow could lead to new treatments for heart-related conditions .
Alzheimer’s Disease
The potential use of these compounds in Alzheimer’s disease treatment has been explored, given their effects on brain chemistry and function. This area of application could be particularly significant given the increasing prevalence of Alzheimer’s and the limited treatment options currently available .
Safety And Hazards
properties
IUPAC Name |
2-(7-methylimidazo[1,2-a]pyridin-3-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-8-3-5-13-9(2-4-11)7-12-10(13)6-8/h3,5-7H,2,4,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHRRUJYZVFEKRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC=C(N2C=C1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651271 |
Source
|
| Record name | 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethanamine | |
CAS RN |
171346-86-4 |
Source
|
| Record name | 2-(7-Methylimidazo[1,2-a]pyridin-3-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(1,3-Oxazol-5-yl)phenyl]methanol](/img/structure/B599410.png)
![N-[[(3,5-Dichlorophenyl)amino][(diphenylmethyl)amino]methylene]-glycine](/img/structure/B599412.png)
